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Compound of Interest

Compound Name: Pirimiphos-methyl!

Cat. No.: B1678452

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pirimiphos-methyl, a broad-spectrum organophosphorus insecticide and acaricide, is a
compound of significant interest in the fields of agriculture, public health, and environmental
science.[1] Its efficacy as a pesticide is attributed to its specific chemical structure and the
functional groups that constitute the molecule. This technical guide provides an in-depth
analysis of the chemical architecture of pirimiphos-methyl, including its key functional groups,
and presents relevant physicochemical data. The synthesis of this compound is also briefly
discussed to provide a comprehensive understanding of its chemical nature.

Chemical Identity

Pirimiphos-methyl is chemically identified as O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-
dimethyl phosphorothioate.[2]
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Identifier Value

O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-

IUPAC Name
dimethyl phosphorothioate[2]
O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-

CAS Name _[ ( y ) _ yl-4-py yl]
dimethyl phosphorothioate[2]

CAS Registry Number 29232-93-7[3][4][5161[7118]

Molecular Formula C11H20N303PS[3][4][5][9]

Molecular Weight 305.33 g/mol [4][8]

Chemical Structure and Functional Groups

The chemical structure of pirimiphos-methyl is characterized by a central pyrimidine ring,
which is substituted with several key functional groups that dictate its chemical properties and
biological activity.

Caption: Chemical structure of pirimiphos-methyl with key functional groups.
The primary functional groups present in pirimiphos-methyl are:

o Organothiophosphate Group: This is the core functional group responsible for its insecticidal
activity. It consists of a central phosphorus atom double-bonded to a sulfur atom (a thione)
and single-bonded to three oxygen atoms. Two of the oxygen atoms are bonded to methyl
groups, forming dimethyl phosphate, and the third links the phosphate group to the
pyrimidine ring. Organophosphates, in general, act as inhibitors of the enzyme
acetylcholinesterase.[3][9]

o Pyrimidine Ring: This is a heterocyclic aromatic ring containing two nitrogen atoms. It serves
as the backbone of the molecule to which the other functional groups are attached.

o Diethylamino Group: An amine functional group consisting of a nitrogen atom bonded to two
ethyl groups. This group is attached to the C2 position of the pyrimidine ring.

o Methyl Group: A simple alkyl functional group (-CHs) attached to the C6 position of the
pyrimidine ring.
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Physicochemical Properties

The physical and chemical properties of pirimiphos-methyl are crucial for its application and
environmental fate.

Property Value Reference
Appearance Straw-colored liquid

Melting Point 15-18 °C [9][10]
Boiling Point Decomposes before boiling

Density 1.157 g/mL at 20 °C [10]

Water Solubility 5.0 mg/L at 30 °C 9]

Vapour Pressure 1 x 104 Torr at 30°C [10]

Synthesis Overview

The industrial synthesis of pirimiphos-methyl is a two-step process.[11]
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0O,0O-dimethyl
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Caption: Simplified workflow for the synthesis of pirimiphos-methyl.

The first step involves the reaction of N,N-diethylguanidine with ethyl acetoacetate to form the
pyrimidine ring intermediate, 2-(diethylamino)-6-methylpyrimidin-4-ol.[11] In the second step,
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the hydroxyl group of this pyrimidine intermediate is reacted with O,O-dimethyl
phosphorochloridothioate to yield the final product, pirimiphos-methyl.[11] This reaction is
typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.
[11]

Conclusion

The chemical structure of pirimiphos-methyl, with its distinct organothiophosphate,
pyrimidine, diethylamino, and methyl functional groups, is intrinsically linked to its function as a
potent insecticide and acaricide. Understanding this structure and the associated
physicochemical properties is fundamental for researchers and professionals involved in the
development of new pesticides, the study of their environmental impact, and the management
of resistance in target pest populations. The synthesis process, while relatively straightforward,
provides insights into the formation of this important agrochemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pirimiphos-Methyl: A Technical Guide to its Chemical
Structure and Functional Groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678452#pirimiphos-methyl-chemical-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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